Cas no 201024-57-9 (IR-813 perchlorate)

IR-813 perchlorate is a near-infrared (NIR) cyanine dye salt, characterized by its strong absorption and emission properties in the 800-900 nm range. This compound is widely utilized in photodynamic therapy, optical imaging, and as a sensitizer in dye-sensitized solar cells due to its high photostability and efficient light-harvesting capabilities. The perchlorate counterion enhances solubility in polar organic solvents, facilitating its integration into various formulations. IR-813 perchlorate exhibits low toxicity and excellent compatibility with biological systems, making it suitable for biomedical applications. Its robust NIR absorbance also supports use in laser technology and optoelectronic devices. The compound is supplied as a high-purity solid, ensuring consistent performance in research and industrial applications.

IR-813 perchlorate structure

Product Name:IR-813 perchlorate

CAS No:201024-57-9

MF:C₄₀H₄₀Cl₂N₂O₄

MW:683.662609100342

CID:66598

PubChem ID:6508807

Update Time:2025-06-09

IR-813 perchlorate Chemical and Physical Properties

Names and Identifiers

- IR-813 perchlorate
- 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,1,3-trimethyl-2H-benzo[e]indol-2-ylidene)-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1,3-trimethyl-1H-benzo[e]indolium perchlorate
- 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,1,3-trimethyl-2h-benzo[e]-indol-2-ylidene)-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1,3-trimethyl-1h-benzo[e]indolium perchlorate
- IR-813 perchlorate,2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,1,3-trimethyl-2H-benzo[e]-indol-2-ylidene)-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1,3-trimethyl-1H-benzo[e]indolium perchlorate
- IR 813 (perchlorate)
- 201024-57-9
- CS-0542049
- 2-[2-[2-chloro-3-[2-(1,1,3-trimethylbenzo[e]indol-3-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,1,3-trimethylbenzo[e]indole;perchlorate
- HY-D1535
- (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1, 1, 3-trimethylbenzo[e]indol-3-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1, 1, 3-trimethylbenzo[e]indole;perchlorate
- DA-54369
- 1H-Benz[e]indolium, 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,1,3-trimethyl-2H-benz[e]indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,1,3-trimethyl-, perchlorate (1:1)
- (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,1,3-trimethylbenzo[e]indol-3-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,1,3-trimethylbenzo[e]indole;perchlorate
- Inchi： 1S/C40H40ClN2.ClO4/c1-39(2)34(42(5)32-22-18-26-12-7-9-16-30(26)36(32)39)24-20-28-14-11-15-29(38(28)41)21-25-35-40(3,4)37-31-17-10-8-13-27(31)19-23-33(37)43(35)6;2-1(3,4)5/h7-10,12-13,16-25H,11,14-15H2,1-6H3;/q+1;-1
- InChI Key： WIGFDQYKQJSRSN-UHFFFAOYSA-N
- SMILES： ClC1/C(/CCCC=1C=CC1C(C)(C)C2C3C=CC=CC=3C=CC=2[N+]=1C)=C/C=C1/C(C)(C)C2C3C=CC=CC=3C=CC=2N/1C.[Cl+3]([O-])([O-])([O-])[O-] |t:8|

Computed Properties

Exact Mass: 632.22100
Monoisotopic Mass: 682.2365131g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 48
Rotatable Bond Count: 3
Complexity: 1260
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.5Å²

Experimental Properties

Melting Point: 238-242 ºC
PSA: 80.52000
LogP: 9.55480

IR-813 perchlorate Security Information

Safety Instruction： S22-S24/25
Safety Term：S22;S24/25

IR-813 perchlorate Pricemore >>

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TRC	I749003-5mg	IR-813 perchlorate	201024-57-9	5mg	$190.00	2023-05-18
TRC	I749003-50mg	IR-813 perchlorate	201024-57-9	50mg	$ 1200.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-215189-1 mg	IR-813 perchlorate,	201024-57-9	1mg	￥1,203.00	2023-07-11
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A2B Chem LLC	AB10157-5mg	1H-Benz[e]indolium, 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,1,3-trimethyl-2H-benz[e]indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,1,3-trimethyl-, perchlorate (1:1)	201024-57-9	5mg	$642.00	2024-04-20